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Compound of Interest

Compound Name: Flli31

Cat. No.: B1672838

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of FLLL31, also known as Tetramethylcurcumin. Adherence to
these guidelines is crucial for ensuring a safe laboratory environment.

FLLL31 is a synthetic curcuminoid and an effective inhibitor of STAT3 phosphorylation.[1][2]
While it is not classified as a hazardous substance under the OSHA Hazard Communication
Standard (29 CFR 1910.122), it is imperative to handle it with care, following good industrial

hygiene and safety practices.[3] This compound is intended for research use only and is not for
human or veterinary use.

Physical and Chemical Properties

A summary of the key physical and chemical properties of FLLL31 is provided in the table
below.
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Property

Value

Chemical Name

Tetramethylcurcumin

FLLL31, (1E,6E)-1,7-bis(3,4-

Synonyms dimethoxyphenyl)-4,4-dimethyl-1,6-heptadiene-
3,5-dione

CAS Number 52328-97-9

Molecular Formula C25H2806

Molecular Weight 424.49 g/mol

Appearance Solid

Storage Temperature -20°C

Sources:[2][4]

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling

FLLL31.

PPE Category

Recommended Equipment

Specifications and Use

Hand Protection

Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin contact.

Eye/Face Protection

Safety glasses or goggles

Use eye protection to guard

against splashes or dust.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing

Wear a lab coat and ensure
skin is not exposed to prevent

accidental contact.

Respiratory Protection

Not required under normal use

Ensure adequate ventilation. If
dust is generated, use a

NIOSH-approved respirator.
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Handling and Storage

Proper handling and storage are critical to maintaining the integrity of FLLL31 and ensuring a

safe working environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[3]

Avoid creating dust.[3]

Ensure adequate ventilation, especially in confined areas.[3]

Wash hands thoroughly after handling.
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

» Store at the recommended temperature of -20°C.[3][4]

Emergency Procedures

In the event of accidental exposure or spillage, follow these first aid and cleanup measures.
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Emergency Situation

First Aid / Spill Response

Eye Contact

Rinse immediately with plenty of water.

Skin Contact

Wash skin with soap and water.[3]

Move to fresh air. If breathing is difficult, give

Inhalation
oxygen.[3]
) Clean mouth with water. Never give anything by
Ingestion .
mouth to an unconscious person.[3]
Use personal protective equipment. Cover a
powder spill with a plastic sheet or tarp to
Spill minimize spreading. Take up mechanically and

place in appropriate containers for disposal.

Clean the contaminated surface thoroughly.[3]

Disposal Plan

Dispose of FLLL31 and any contaminated materials in accordance with local, state, and

federal regulations.

e Unused Product: Dispose of contents and container to an approved waste disposal plant.

o Contaminated PPE: Dispose of as potentially contaminated waste according to institutional

guidelines.

e General Guidance: Do not allow the product to enter drains.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment (PPE) when handling FLLL31.
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FLLL31 PPE Selection Workflow

Hazard Assessment

Start: Prepare to handle FLLL31
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zlection
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to institutional guidelines

Click to download full resolution via product page

Caption: PPE Selection Workflow for FLLL31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for FLLL31
(Tetramethylcurcumin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672838#personal-protective-equipment-for-
handling-fllI31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1672838?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-N2521/Tetramethylcurcumin-SDS-MedChemExpress.pdf
https://www.targetmol.com/compound/tetramethylcurcumin
https://datasheets.scbt.com/sds/aghs/en/sc-391609.pdf
https://www.biocrick.com/Bisdemethoxycurcumin-BCC8890.html
https://www.biocrick.com/Bisdemethoxycurcumin-BCC8890.html
https://www.benchchem.com/product/b1672838#personal-protective-equipment-for-handling-flll31
https://www.benchchem.com/product/b1672838#personal-protective-equipment-for-handling-flll31
https://www.benchchem.com/product/b1672838#personal-protective-equipment-for-handling-flll31
https://www.benchchem.com/product/b1672838#personal-protective-equipment-for-handling-flll31
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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